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Compound of Interest

Compound Name: 4-Indanol

cat. No.: B162701

CAS Number: 1641-41-4

This technical guide provides an in-depth overview of 4-Indanol, a valuable chemical
intermediate in various research and development applications. The document details its
chemical and physical properties, a comprehensive synthesis protocol, and summarizes the
current understanding of its biological significance. This guide is intended for researchers,
scientists, and professionals in the field of drug development and chemical synthesis.

Core Properties of 4-Indanol

4-Indanol, also known as 2,3-dihydro-1H-inden-4-ol, is a bicyclic aromatic alcohol. Its chemical
structure and properties make it a versatile building block in organic synthesis.

Physicochemical Data

A summary of the key quantitative data for 4-Indanol is presented in the table below for easy
reference and comparison.
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Property Value Reference(s)
CAS Number 1641-41-4 [1][21[3][4]
Molecular Formula CoH100 [1][2]
Molecular Weight 134.18 g/mol [11[2]

) White to yellow to light-brown
Physical Form o
powder or crystals or liquid

Melting Point 47-51 °C [1]
Boiling Point 245 °C [1]
Density 1.147 + 0.06 g/cm3 (Predicted) [1]
pKa 10.32 (at 25 °C) [1]
LogP 1.8809

Synthesis and Experimental Protocols

The synthesis of 4-Indanol can be achieved through the reduction of 4-hydroxy-1-indanone. A
detailed experimental protocol is provided below.

Synthesis of 4-Indanol from 4-Hydroxy-1-indanone[1]

Materials:

4-Hydroxy-1-indanone

Sodium cyanoborohydride (NaCNBHs)

Zinc iodide (Znl2)

Ethylene chloride

Silica gel (SiO2)

Dichloroethane
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o Ether
Procedure:

e To a mixture of 4-hydroxy-1-indanone (5.0 g, 33.7 mmol) and zinc iodide (32.3 g, 101.1
mmol) in ethylene chloride (100 mL), add sodium cyanoborohydride (6.4 g, 101.1 mmol).

o Stir the reaction mixture under reflux conditions for 2 hours.

o Upon completion of the reaction, filter the hot mixture through silica gel, eluting with
dichloroethane.

o Collect the filtrate and concentrate it under reduced pressure.
» Dissolve the resulting residue in ether and filter to remove any white precipitate that forms.
o Collect the filtrate again and concentrate it in vacuo.

 Purify the final product by flash column chromatography to yield 2,3-dihydro-1H-4-indanol (3
g, 66% yield).

Structure Confirmation:
The structure of the synthesized 4-Indanol can be confirmed by *H NMR spectroscopy.[1]

e 1H NMR (400 MHz, CDCls): & 7.02 (m, 1H), 6.80 (d, J = 5.2 Hz, 1H), 6.61 (m, 1H), 2.91 (m,
4H), 2.05 (m, 2H).

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of 4-Indanol.
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Synthesis Workflow for 4-Indanol

Biological Activity and Significance

While 4-Indanol serves as a crucial intermediate in the synthesis of various compounds,
information regarding the specific biological activities and signaling pathways of the unmodified
4-Indanol molecule is not extensively available in the current scientific literature.

However, the indanol scaffold is of significant interest in medicinal chemistry. Derivatives of
indanol have been reported to exhibit a broad spectrum of pharmacological activities, including
antimicrobial, anti-fungal, antiviral, anti-inflammatory, and central nervous system (CNS)
depressant effects.[1] Notably, benzylated derivatives of 4-Indanol have been specifically
shown to possess hypotensive, anti-inflammatory, and CNS depressant properties.[1]

The diverse biological activities of its derivatives underscore the importance of 4-Indanol as a
foundational structure in the development of new therapeutic agents. Further research is
warranted to elucidate the intrinsic biological effects and mechanisms of action of 4-Indanol
itself. Due to the lack of specific pathway information for 4-Indanol, a signaling pathway
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diagram cannot be provided at this time. The provided diagram focuses on the well-established
synthesis workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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